6,7-dimethoxy-2-(3-phenylpropyl)-1,2,3,4-tetrahydroisoquinoline
Overview
Description
6,7-dimethoxy-2-(3-phenylpropyl)-1,2,3,4-tetrahydroisoquinoline (C18H23NO2) is a tetrahydroisoquinoline derivative that has been found to exhibit various pharmacological properties. The compound is synthesized through a series of chemical reactions and has been studied for its potential applications in scientific research.
Mechanism of Action
The mechanism of action of 6,7-dimethoxy-2-(3-phenylpropyl)-1,2,3,4-tetrahydroisoquinoline is not fully understood. However, it has been suggested that the compound may act through the regulation of various signaling pathways, including the MAPK/ERK and PI3K/Akt pathways. It has also been suggested that the compound may modulate the expression of various genes involved in cell proliferation and apoptosis.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. The compound has been shown to inhibit the activity of various enzymes involved in oxidative stress and inflammation. It has also been found to modulate the expression of various proteins involved in cell signaling and gene expression.
Advantages and Limitations for Lab Experiments
The advantages of using 6,7-dimethoxy-2-(3-phenylpropyl)-1,2,3,4-tetrahydroisoquinoline in lab experiments include its potential as a neuroprotective and anti-cancer agent. However, the limitations of using the compound include the lack of understanding of its mechanism of action and potential side effects.
Future Directions
There are several future directions for the study of 6,7-dimethoxy-2-(3-phenylpropyl)-1,2,3,4-tetrahydroisoquinoline. These include further investigation into the compound's mechanism of action, as well as its potential applications in the treatment of neurodegenerative diseases and cancer. Additionally, the compound's potential as a therapeutic agent for other conditions, such as cardiovascular disease, should be explored.
Synthesis Methods
The synthesis of 6,7-dimethoxy-2-(3-phenylpropyl)-1,2,3,4-tetrahydroisoquinoline involves a multi-step process that begins with the reaction of 3-phenylpropanal with nitroethane to form 1-(3-phenylpropyl)-2-nitropropene. The nitropropene is then reduced to 1-(3-phenylpropyl)-2-amino-propane, which is subsequently reacted with 2,3-dimethoxybenzaldehyde to form the final product.
Scientific Research Applications
6,7-dimethoxy-2-(3-phenylpropyl)-1,2,3,4-tetrahydroisoquinoline has been studied for its potential applications in scientific research. The compound has been found to exhibit antioxidant, anti-inflammatory, and neuroprotective properties. It has also been studied for its potential as an anti-cancer agent.
properties
IUPAC Name |
6,7-dimethoxy-2-(3-phenylpropyl)-3,4-dihydro-1H-isoquinoline |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H25NO2/c1-22-19-13-17-10-12-21(15-18(17)14-20(19)23-2)11-6-9-16-7-4-3-5-8-16/h3-5,7-8,13-14H,6,9-12,15H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KPRWPTLKWDWLRJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C2CN(CCC2=C1)CCCC3=CC=CC=C3)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H25NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
methyl]phosphonate](/img/structure/B4990552.png)
![1-(2-fluorophenyl)-5-[4-(2-propyn-1-yloxy)benzylidene]-2,4,6(1H,3H,5H)-pyrimidinetrione](/img/structure/B4990562.png)
![N-[(isobutylamino)carbonothioyl]-2-thiophenecarboxamide](/img/structure/B4990588.png)
![N-methyl-N-({3-[1-(4-methylphenyl)cyclopentyl]-1,2,4-oxadiazol-5-yl}methyl)-4-(4-morpholinyl)-1-butanamine](/img/structure/B4990594.png)
![1-bromo-3-[3-(3-ethoxyphenoxy)propoxy]benzene](/img/structure/B4990602.png)
![3-phenyl-5-(2-thienylcarbonyl)-4,5,6,7-tetrahydroisoxazolo[4,5-c]pyridine](/img/structure/B4990604.png)
![1-methyl-4-{2-[2-(2,4,6-trichlorophenoxy)ethoxy]ethyl}piperazine oxalate](/img/structure/B4990612.png)
![4-(2-{[1-(3-ethoxyphenyl)-2,5-dioxo-3-pyrrolidinyl]amino}ethyl)benzenesulfonamide](/img/structure/B4990627.png)
